[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl](thiophen-2-yl)methanone

• IUPAC Name: [4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C15H14N4O3S3/c20-15(12-4-2-10-23-12)18-6-8-19(9-7-18)25(21,22)13-5-1-3-11-14(13)17-24-16-11/h1-5,10H,6-9H2
• InChI Key: QUWSVXOOBZIYNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CS2)S(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C15H14N4O3S3
• Molecular Weight: 394.5 g/mol

Description

4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is a heterocyclic compound featuring a piperazine core substituted with a benzothiadiazole sulfonyl group and a thiophene-2-carbonyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-ylmethanone typically involves multiple steps, starting with the preparation of the benzothiadiazole and thiophene intermediates. These intermediates are then linked through a series of reactions involving sulfonylation and piperazine coupling. The reaction conditions often require the use of strong acids or bases, high temperatures, and inert atmospheres to ensure the stability of the intermediates and the final product.

Industrial Production Methods: Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene and piperazine moieties.

Reduction: Reduction reactions can occur at the benzothiadiazole ring, potentially altering its electronic properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products: The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups, enhancing the compound’s reactivity or stability.

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits diverse biological activities:

Antimicrobial Activity

Studies have shown that derivatives of this compound possess antimicrobial properties. The presence of the benzothiadiazole moiety is crucial for this activity.

Acetylcholinesterase Inhibition

The compound has demonstrated potential as an acetylcholinesterase inhibitor, with an IC50 value of 0.85 μM. This suggests possible applications in treating neurodegenerative diseases like Alzheimer's disease.

Urease Inhibition

It also exhibits strong inhibitory activity against urease (IC50 = 1.2 μM), which is significant for targeting Helicobacter pylori infections associated with gastric ulcers.

Antiproliferative Activity

In vitro studies have assessed its antiproliferative effects against various cancer cell lines:

Cancer Cell Line	IC50 (μM)
MCF-7 (Breast)	3.2
HeLa (Cervical)	5.7
A549 (Lung)	4.9

These results indicate that the compound may have potential as an anticancer agent.

Case Study 1: Anticancer Potential

In a study focusing on the antiproliferative effects of this compound against various cancer cell lines, it was found to significantly inhibit cell growth in MCF-7 and A549 cells, suggesting its potential as a therapeutic agent in oncology.

Case Study 2: Neuroprotective Effects

Another study explored its neuroprotective effects via acetylcholinesterase inhibition, highlighting its relevance in developing treatments for neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-ylmethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The benzothiadiazole moiety can engage in π-π stacking interactions, while the piperazine ring can form hydrogen bonds with target proteins. These interactions can modulate the activity of the target, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs sharing key structural motifs: piperazine cores, sulfonyl groups, and aromatic/heterocyclic substituents. Data are compiled from diverse sources (Table 1).

Table 1: Structural and Functional Comparison of Piperazine-Based Sulfonamides

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Synthesis	Biological Relevance	Reference
4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-ylmethanone	Benzothiadiazole sulfonyl, thiophen-2-carbonyl	C₁₆H₁₃N₅O₃S₂	403.44 (calculated)	Hypothesized synthesis via sulfonylation of piperazine intermediate with benzothiadiazole sulfonyl chloride (analogous to methods in ).	Potential kinase/phosphatase inhibition (inferred from benzothiadiazole’s role in covalent inhibitors ).	—
T-04 [(5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)methanone]	4-Fluorophenyl sulfonyl, cyclopenta-thiophene	C₁₉H₂₀FN₃O₃S₂	437.50	Synthesized via sulfonylation of piperazine with 4-fluorophenylsulfonyl chloride (73% yield, DCM/TEA, 12h) .	Evaluated as a covalent inhibitor of CTD phosphatases .
4-(2-phenylethyl)piperazin-1-ylmethanone	Phenylethyl, thiophen-2-carbonyl	C₁₇H₂₀N₂OS	300.42	logP = 2.81, logD = 2.78; synthesized via nucleophilic substitution or coupling reactions .	Not specified; structural analogs show neuroprotective/anti-cholinesterase activity .
4-(4-nitrophenyl)piperazin-1-ylmethanone	4-Nitrophenyl, thiophen-2-carbonyl	C₁₅H₁₅N₃O₃S	317.37	Synthesized via nitro group reduction (e.g., catalytic hydrogenation) .	Intermediate for anti-prion/acridine derivatives .
Compound 4c [(3,5-Dimethylpiperidin-1-yl)(6-(3-(3,5-dimethylpiperidin-1-yl)propoxy)-benzo[d]thiazol-2-yl)methanone]	Dimethylpiperidine, benzothiazole	C₂₄H₃₄N₄O₂S	454.62	Synthesized via alkylation of benzothiazole with 1,3-dibromopropane and dimethylpiperidine .	Multitargeted ligands for neurological disorders .

Key Findings from Comparative Analysis

Impact of Sulfonyl Substituents

• Electron-Withdrawing Groups (EWGs): The benzothiadiazole sulfonyl group (target compound) is more electron-deficient than 4-fluorophenyl (T-04) or nitro groups (Compound 330468-37-6). EWGs enhance electrophilicity, favoring covalent interactions with nucleophilic residues (e.g., cysteine in enzymes) .
• Steric Effects: Bulkier substituents (e.g., benzothiadiazole vs. 4-fluorophenyl) may reduce binding pocket accessibility but improve selectivity .

Role of Heterocyclic Moieties

• Thiophene vs. Furan/Benzothiazole: Thiophene (logP ~2.8) offers higher lipophilicity than furan (logP ~1.5), enhancing membrane permeability. Benzothiazole derivatives (e.g., Compound 4c) exhibit π-stacking and hydrogen-bonding capabilities critical for multitarget activity .

Biological Activity

The compound 4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is a synthetic derivative that has garnered attention for its potential biological activities. This article outlines its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its pharmacological significance.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{13}N_3O_4S_2$, with a molecular weight of 313.37 g/mol. Its structure includes a piperazine ring linked to a benzothiadiazole sulfonyl group and a thiophene moiety, which are critical for its biological activity.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The following sections detail these activities based on recent studies.

Anticancer Activity

Several studies have demonstrated the anticancer potential of compounds similar to 4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazin-1-ylmethanone. For instance:

• Cytotoxicity Assays : In vitro studies revealed that derivatives with similar structural motifs showed significant cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer) and PC3 (prostate cancer) with IC50 values in the micromolar range .

Compound	Cell Line	IC50 (μM)
9g	MCF-7	2
9k	PC3	5

The mechanism by which this compound exerts its anticancer effects appears to involve:

• Inhibition of Cell Proliferation : It disrupts cell cycle progression in cancer cells.
• Induction of Apoptosis : The compound activates apoptotic pathways leading to programmed cell death.
• Targeting Specific Pathways : Similar compounds have been shown to inhibit the PI3K/AKT/mTOR signaling pathway, crucial for tumor growth and survival .

Antimicrobial Activity

In addition to anticancer properties, related compounds have exhibited antimicrobial effects:

• Bacterial Inhibition : Studies suggest that similar benzothiadiazole derivatives possess antibacterial activity against Gram-positive and Gram-negative bacteria .

Case Studies

• Study on Hybrid Compounds : A study synthesized a series of hybrid compounds based on benzothiadiazole and evaluated their biological activity against human cancer cell lines. The results indicated that modifications in the piperazine ring significantly influenced the anticancer potency .
• In Vivo Models : Animal studies using xenograft models for breast and prostate cancers demonstrated that compounds with similar structures effectively reduced tumor sizes and improved survival rates compared to controls .